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Compound of Interest

Compound Name: Chloroethane-2,2,2-d3

CAS No.: 7371-46-2

Cat. No.: B3044206 Get Quote

Product: Chloroethane-2,2,2-d3 (Ethyl Chloride-d3) CAS: 7371-46-2 Critical Physical

Property: Boiling Point ≈ 12.3°C (at 1 atm) Support Tier: Level 3 (Senior Application Scientist)

[1]

Core Directive & Scientific Rationale
The Challenge: Chloroethane-2,2,2-d3 exists on the thermodynamic edge between liquid and

gas at standard laboratory conditions. With a boiling point of ~12.3°C, it will flash-boil upon

contact with room-temperature glassware (20-25°C).[1] Standard volumetric transfer methods

(syringes, pipettes) will fail, resulting in catastrophic evaporative loss, inaccurate stoichiometry,

and safety hazards.[1]

The Solution: You must treat this reagent as a condensable gas, not a liquid. All handling

requires a thermodynamic gradient where the receiving vessel is significantly colder than the

source, or the system is hermetically sealed under pressure.

Storage & Pre-Experimental Handling
Q: How should I store the cylinder or ampoule upon arrival? A: Immediate thermal stabilization

is required.

Protocol: Store the vessel at -20°C or lower (standard laboratory freezer).
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Why: Lowering the temperature reduces the vapor pressure significantly below 1 atm,

keeping the reagent in the liquid phase and preventing over-pressurization of the

septum/seal.

Integrity Check: Weigh the vessel immediately upon receipt and record the gross mass on

the label with the date. This is your "Day 0" baseline for tracking passive loss.

Q: My cylinder has no dip tube. How do I withdraw liquid? A: You do not withdraw liquid directly;

you distill it.

Mechanism: Inverting a lecture bottle without a dip tube is risky. Instead, rely on the vapor

pressure to drive the transfer into a cryogenically cooled receiver (distillation/condensation

transfer).

Experimental Protocols (Step-by-Step)
Protocol A: The "Cryogenic Cannula" Transfer
(Recommended)
For precise stoichiometric addition to a reaction mixture.

Required Equipment:

Source Vessel (Chloroethane-d3)[1]

Receiving Flask (Pre-dried, containing reaction solvent)

Double-ended needle (Cannula), Stainless steel or PTFE[1]

Cooling Bath: Dry Ice/Acetone (-78°C) or Ice/Salt (-10°C) depending on scale.[1]

Workflow:

Prepare Receiver: Place the receiving flask (with solvent/reactants) under an inert

atmosphere (N₂/Ar) and submerge in a -78°C bath.

Prepare Source: Remove Chloroethane-d3 from the freezer. Keep it at 0°C (Ice bath). Do not

freeze it solid (-196°C) or it won't flow; do not let it warm to room temp (>12°C) or it will boil
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violently.[1]

Establish Gradient: Insert the cannula into the Source first, then the Receiver.

Transfer:

The temperature difference (

) creates a pressure gradient. Vapor will travel from Source to Receiver and condense
immediately.

Optional: Apply slight positive pressure (N₂) to the Source to speed up liquid flow if the

source is inverted (and has a valve).

Quantification (The "Difference" Method):

Do not trust volume. The density changes rapidly with temperature.

Step 1: Weigh Source Vessel before transfer (

).[1]

Step 2: Perform transfer.

Step 3: Weigh Source Vessel after transfer (

).

Calculation: Mass Added =

.

Protocol B: The "Sealed Tube" Reaction
For reactions requiring heating or long durations.

Q: Can I reflux this in a standard round-bottom flask? A:No. A standard water condenser (tap

water ~15°C) is hotter than the reagent's boiling point.[1] The reagent will evaporate out of the

top.
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Correct Setup:

Vessel: Heavy-wall pressure tube (e.g., Ace Glass pressure tube) with a Teflon screw cap.[1]

Loading: Pre-cool the tube to -78°C. Condense the Chloroethane-d3 into it (as per Protocol

A).

Sealing: Seal the cap while cold.

Reaction: Allow to warm to room temperature behind a blast shield. The internal pressure will

rise but remain contained.

Visualization: Experimental Workflows
Figure 1: Cryogenic Cannula Transfer Setup
This diagram illustrates the thermal gradient required to move the volatile reagent without loss.
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Caption: Figure 1. Vapor-pressure driven transfer. The temperature differential (

) acts as the pump, condensing the volatile reagent into the receiver.

Troubleshooting & FAQs
Q: I transferred 1.0 mL via syringe, but my NMR shows only 0.4 equivalents. Where did it go?

A: It evaporated during the transfer.
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Diagnosis: When you pull the plunger of a syringe, you create a vacuum. For a liquid with BP

12.3°C, this vacuum causes instant boiling inside the syringe barrel. You likely transferred

mostly gas bubbles, not liquid.

Fix: Use the Mass Difference Method (Protocol A). Never rely on volumetric delivery for

liquids with BP < 20°C.

Q: The septum on my storage bottle is bulging. Is it dangerous? A: Yes, it indicates positive

pressure buildup.

Immediate Action: Cool the bottle to -20°C immediately. The bulge should subside as the gas

re-liquefies.

Prevention: Always store cold. If the septum is compromised, transfer the remaining material

to a heavy-walled glass vessel with a Teflon valve (Young's tap).

Q: Can I use a rotary evaporator to remove excess Chloroethane-d3? A: Yes, easily.[1]

Method: Since the BP is 12.3°C, simply warming the reaction mixture to 25-30°C (room

temp) with a nitrogen sparge is usually sufficient to remove unreacted reagent. A rotovap is

often overkill and may lead to bumping if not careful.

Data Summary: Temperature Control
Condition Temperature

Phase of
Chloroethane-d3

Handling Status

Standard Freezer -20°C
Liquid (Low Vapor

Pressure)
Safe Storage

Ice/Water Bath 0°C
Liquid (Moderate

Vapor Pressure)
Ready for Transfer

Room Temp 22°C Gas (Boiling)
Active Evaporation

(Danger)

Dry Ice/Acetone -78°C
Solid/Super-cooled

Liquid
Trapping/Condensing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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